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Compound of Interest

Compound Name: 1-Dodecene-1,2-13C2

cat. No.: B176414

An in-depth technical guide to the physical properties and applications of 1-Dodecene-1,2-13C>
Is presented below, tailored for researchers, scientists, and drug development professionals.

Introduction

1-Dodecene-1,2-13C: is a stable isotope-labeled version of 1-Dodecene, an alpha-olefin.[1]
Stable isotope labeling involves the substitution of an atom with its heavy isotope, in this case,
replacing two *2C atoms with 13C atoms at the first and second positions of the dodecene chain.
This labeling provides a powerful tool for tracing the molecule through biological or chemical
systems without altering its fundamental chemical reactivity.[2][3] Such compounds are
invaluable in metabolic research, pharmacokinetic studies, and as internal standards for
guantitative analysis by mass spectrometry or NMR.[2][3][4]

While specific, experimentally determined physical property data for 1-Dodecene-1,2-13Cz is not
readily available in the public domain, the properties of its unlabeled counterpart, 1-Dodecene,
serve as a very close proxy. The primary differences will be a slight increase in molecular
weight and density due to the two heavier carbon isotopes.

Physical Properties

The physical properties of alkenes are largely determined by their molecular size, with boiling
points and densities increasing with the number of carbon atoms.[5][6] Alkenes are nonpolar

compounds, making them insoluble in water but soluble in nonpolar organic solvents.[5][6][7]
The following table summarizes the key physical properties of unlabeled 1-Dodecene.

Table 1: Physical Properties of 1-Dodecene (CAS No: 112-41-4)
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Property Value Notes and References
Molecular Formula Ci2H24 [1]8]
For 1-Dodecene-1,2-13Cz, this
Molecular Weight 168.32 g/mol value is approx. 170.32 g/mol .
[8]
Appearance Clear, colorless liquid [111819]
Odor Mild, pleasant odor [1]8]
Density 0.758 g/mL at 20 °C [10]
Boiling Point 213-216 °C (at 760 mmHgQ) [10][11]
Melting Point -35°C [1][10]
Flash Point 77 °C (171 °F) (Closed Cup) [1][9]
- Insoluble in water; Soluble in
Solubility [1][8][11]
ethanol, ether, acetone.
Vapor Pressure 0.2 mm Hg at 20 °C [10]
Refractive Index 1.429-1.430 at 20 °C [8][10]

Experimental Protocols for Property Determination

Standard methodologies for determining the physical properties of a liquid compound like 1-
Dodecene-1,2-13C: are well-established.

» Boiling Point Determination: The boiling point can be determined using a distillation
apparatus. The liquid is heated in a flask, and the temperature at which the vapor and liquid
phases are in equilibrium at a given pressure is recorded as the boiling point. For small
guantities, a micro-boiling point apparatus can be used.

e Melting Point Determination: As the melting point is well below room temperature (-35 °C), a
cryostat or a specialized low-temperature melting point apparatus is required. The sample is
cooled until it solidifies and then slowly warmed, and the temperature at which it transitions
from solid to liquid is recorded.
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o Density Measurement: The density can be measured using a pycnometer (specific gravity
bottle) or a digital density meter. This involves accurately measuring the mass of a known
volume of the liquid at a controlled temperature (e.g., 20 °C).

e Solubility Assessment: Qualitative solubility is determined by adding a small amount of the
substance to a solvent (e.g., water, ethanol) and observing whether it dissolves. Quantitative
solubility can be determined by creating a saturated solution, separating the undissolved
solute, and measuring the concentration of the solute in the solution via techniques like gas
chromatography.

Application in Research: A Hypothetical Workflow

The primary utility of 1-Dodecene-1,2-13C: is as a tracer to elucidate metabolic pathways or to
serve as an internal standard for quantification. For instance, it could be used to study the
metabolic fate of alpha-olefins in a biological system, such as a cell culture or an animal model.

The following diagram illustrates a typical experimental workflow for a metabolomics study
using this labeled compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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